Cas no 847865-44-5 (1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl-)

• Product Name: 1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl-
• CAS No: 847865-44-5
• MF: C₁₂H₁₁FN₂
• MW: 202.227545976639
• CID: 833491
• PubChem ID: 73013513
• Update Time: 2025-04-19

1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl-
• 1H-INDOLE-3-ACETONITRILE, 5-FLUORO-A,A-DIMETHYL-
• 5-Fluoro-a,a-dimethyl-1H-indole-3-acetonitrile
• 847865-44-5
• 1H-Indole-3-acetonitrile,5-fluoro-a,a-dimethyl-
• 2-(5-fluoro-1H-indol-3-yl)-2-methylpropanenitrile

• Inchi： 1S/C12H11FN2/c1-12(2,7-14)10-6-15-11-4-3-8(13)5-9(10)11/h3-6,15H,1-2H3
• InChI Key： VDRHNESUBDLGFY-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)C(C#N)(C)C

Computed Properties

• Exact Mass: 202.09100
• Monoisotopic Mass: 202.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• Density: 1.217
• Boiling Point: 372.3°C at 760 mmHg
• Flash Point: 179°C
• Refractive Index: 1.599
• PSA: 39.58000
• LogP: 3.10818

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles